Cas no 1805286-35-4 (2-Amino-3-bromo-6-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 2-Amino-3-bromo-6-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1805286-35-4
• MF: C₆H₅BrF₂N₂O
• MW: 239.017507314682
• CID: 4917236
• Update Time: 2025-10-24

2-Amino-3-bromo-6-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-6-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C6H5BrF2N2O/c7-2-1-3(12)4(5(8)9)11-6(2)10/h1,5,12H,(H2,10,11)
• InChI Key： WJARBEIECQCQOP-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=C(C(F)F)C(=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 1.5
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-3-bromo-6-(difluoromethyl)-5-hydroxypyridine

Introduction to 2-Amino-3-bromo-6-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805286-35-4) and Its Emerging Applications in Chemical Biology

2-Amino-3-bromo-6-(difluoromethyl)-5-hydroxypyridine, identified by the CAS number 1805286-35-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse pharmacological properties. The presence of multiple functional groups, including an amino group, a bromo substituent, a difluoromethyl group, and a hydroxyl group, makes this molecule a versatile scaffold for drug discovery and medicinal chemistry investigations.

The structural composition of 2-amino-3-bromo-6-(difluoromethyl)-5-hydroxypyridine imparts distinct chemical and biological properties that make it particularly valuable in the development of novel therapeutic agents. The amino group at the 2-position enhances the compound's reactivity, allowing for further functionalization through various chemical transformations. The bromo substituent at the 3-position serves as a handle for cross-coupling reactions, which are commonly employed in the synthesis of complex organic molecules. Additionally, the difluoromethyl group at the 6-position is known to improve metabolic stability and binding affinity to biological targets, while the hydroxyl group at the 5-position introduces polarity and hydrogen bonding capabilities.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those with halogenated and fluorinated substituents. These modifications often enhance the bioavailability and efficacy of drug candidates by improving solubility, lipophilicity, and target interaction. For instance, studies have demonstrated that halogenated pyridines exhibit promising activity against various diseases, including cancer, infectious diseases, and inflammatory disorders. The specific arrangement of functional groups in 2-amino-3-bromo-6-(difluoromethyl)-5-hydroxypyridine suggests that it may possess inhibitory effects on key enzymes or receptors involved in these pathological processes.

One of the most compelling aspects of 2-amino-3-bromo-6-(difluoromethyl)-5-hydroxypyridine is its potential as a building block for designing small-molecule inhibitors. The bromo moiety at the 3-position can be readily converted into other functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations allow chemists to attach diverse pharmacophores or bioactive fragments to the pyridine core, thereby tailoring the compound's biological profile. Furthermore, the presence of both electron-donating (amino) and electron-withdrawing (hydroxyl) groups near each other creates a region of high electrophilicity or nucleophilicity, which can be exploited for further derivatization.

Recent advances in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes and interactions of 2-amino-3-bromo-6-(difluoromethyl)-5-hydroxypyridine with biological targets. Molecular docking studies have shown that this compound can effectively bind to enzymes such as kinases or proteases that are implicated in cancer progression. The difluoromethyl group has been particularly highlighted as a key determinant of binding affinity due to its ability to form strong hydrogen bonds with polar residues in protein active sites. Additionally, virtual screening campaigns have identified this compound as a candidate for further optimization against other therapeutic targets.

The synthesis of 2-amino-3-bromo-6-(difluoromethyl)-5-hydroxypyridine presents an interesting challenge for synthetic chemists due to its complex structural features. However, recent methodologies have made significant strides in facilitating access to this molecule through multi-step synthetic routes involving halogenation reactions and fluorination techniques. For example, palladium-catalyzed borylation followed by Suzuki-Miyaura coupling has been employed to introduce aryl groups at specific positions on the pyridine ring. Similarly, transition-metal-catalyzed hydrofunctionalization reactions have enabled the introduction of new functional groups with high regioselectivity.

The pharmacokinetic properties of 2-amino-3-bromo-6-(difluoromethyl)-5-hydroxypyridine are also an area of active investigation. Preclinical studies have indicated that this compound exhibits favorable solubility profiles when formulated as oral or injectable dosage forms. The presence of polar functional groups such as hydroxyl and amino moieties enhances water solubility while maintaining adequate lipophilicity for membrane permeability. Additionally, metabolic stability studies suggest that this compound undergoes minimal degradation under physiological conditions, which is crucial for ensuring therapeutic efficacy.

Future directions in research on 2-amino-3-bromo-6-(difluoromethyl)-5-hydroxypyridine may include exploring its role in combination therapies with other drugs or small molecules. Combination therapy has emerged as a promising strategy for overcoming drug resistance and improving treatment outcomes in various diseases. By leveraging the unique structural features of this compound, researchers can design synergistic drug regimens that target multiple pathways simultaneously.

In conclusion,2-amino-3-bromo-6-(difluoromethyl)-5-hydroxypyridine (CAS No. 1805286-35-4) represents a fascinating molecule with significant potential in chemical biology and pharmaceutical research. Its diverse functional groups provide opportunities for structural diversification and biological exploration across multiple therapeutic areas. As our understanding of its pharmacological properties continues to evolve,this compound is poised to play an important role in future drug discovery efforts.